3-(4-ethoxyphenyl)-5,6-dimethyl-1-(2-methylbenzyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 689752-52-1
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.53
• IUPAC Name: 3-(4-ethoxyphenyl)-5,6-dimethyl-1-[(2-methylphenyl)methyl]thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24N2O3S/c1-5-29-20-12-10-19(11-13-20)26-22(27)21-16(3)17(4)30-23(21)25(24(26)28)14-18-9-7-6-8-15(18)2/h6-13H,5,14H2,1-4H3
• InChI Key: UEKFKKRVUSUXKW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC4=CC=CC=C4C)SC(=C3C)C
• solubility: not available

Description

The compound “3-(4-ethoxyphenyl)-5,6-dimethyl-1-(2-methylbenzyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a light brown solid with a yield of 76%. It has a melting point of 210–212°C.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines involves a multi-step sequence. This includes key steps such as the Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation. The synthesis involves the construction of the thienopyrimidine ring followed by the cyclohexanone moiety and subsequently the fused heterocyclic ring.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines is complex and involves a cyclohexane ring fused with a six- or five-membered heterocyclic moiety along with a benzylic nitrile. The crystal structure analysis of representative compounds along with hydrogen bonding patterns and molecular arrangement present within the molecule is described.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidin-4-amines have been found to inhibit Cyt-bd in mycobacteria. The reaction of thiophene-2-carboxamides with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides.

Physical And Chemical Properties Analysis

The compound is a light brown solid with a melting point of 210–212°C. The IR (KBr) ν max is 3370.58, 1414.54, 1603.84, 2946.17 cm−1.

Scientific Research Applications

Molecular Design and Pharmacological Applications

A significant area of research involving thieno[2,3-d]pyrimidine derivatives revolves around their design and synthesis for pharmacological applications. Studies have explored these compounds as potent and orally active non-peptide antagonists for specific receptors. For instance, thieno[2,3-d]pyrimidine-2,4-dione derivatives have been investigated for their potential as luteinizing hormone-releasing hormone (LHRH) receptor antagonists, with findings suggesting their effectiveness in suppressing plasma levels of certain hormones in preclinical models (Sasaki et al., 2003). Similarly, another study synthesized thieno[2,3-d]pyrimidine-2,4-dione derivatives as gonadotropin-releasing hormone (GnRH) receptor antagonists to treat reproductive diseases, indicating the significance of certain structural features for receptor binding activity (Guo et al., 2003).

Nonlinear Optical Materials

Research into the nonlinear optical properties of novel styryl dyes, including thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives, demonstrates their potential in materials science. These compounds have been found to exhibit promising nonlinear optical behaviors, which could be beneficial for device applications due to their significant two-photon absorption phenomenon (Shettigar et al., 2009).

Antibacterial Activity

Some thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antibacterial properties. These studies are essential for discovering new compounds with potential therapeutic applications against various bacterial infections. For example, research on substituted thienopyrimidines has explored their use as antibacterial agents, highlighting the synthesis and characterization processes involved in developing these compounds (More et al., 2013).

Mechanism of Action

Target of Action

The primary target of this compound is Phosphodiesterase 4 (PDE4) . PDE4 is an enzyme that plays a crucial role in the regulation of intracellular levels of cyclic adenosine monophosphate (cAMP), a messenger molecule involved in various cellular processes.

Mode of Action

The compound acts as an inhibitor of PDE4 . By inhibiting PDE4, it prevents the breakdown of cAMP, leading to increased levels of cAMP within the cell . This increase in cAMP levels can lead to a variety of downstream effects depending on the specific cell type and the signaling pathways involved.

Biochemical Pathways

Increased levels of cAMP can affect multiple biochemical pathways. One key pathway is the cAMP-dependent pathway , where cAMP acts as a secondary messenger to activate protein kinase A (PKA). PKA then phosphorylates a number of other proteins, leading to changes in cell function . In the context of PDE4 inhibition, this can lead to a reduction in the production of pro-inflammatory cytokines, such as TNF-α .

Result of Action

The inhibition of PDE4 and the subsequent increase in cAMP levels can have a variety of effects at the molecular and cellular level. For instance, it has been shown to result in a dose-dependent inhibition of TNF-α , a pro-inflammatory cytokine. This suggests that the compound could have potential anti-inflammatory effects.